10,13-Difluoro-2,8-dioxa-5-azatricyclo[7.4.0.0,3,7]trideca-1(9),10,12-triene

• Molecular Formula: C10H9F2NO2
• Molecular Weight: 213.18 g/mol
• IUPAC Name: 5,8-difluoro-2,3,3a,9a-tetrahydro-1H-[1,4]benzodioxino[2,3-c]pyrrole
• InChI: InChI=1S/C10H9F2NO2/c11-5-1-2-6(12)10-9(5)14-7-3-13-4-8(7)15-10/h1-2,7-8,13H,3-4H2
• InChI Key: GYKCNGKCSFNDLB-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CN1)OC3=C(C=CC(=C3O2)F)F

Description

Molecular Topology and Bridged Heterocyclic System Analysis

The molecular topology of 10,13-difluoro-2,8-dioxa-5-azatricyclo[7.4.0.0³,⁷]trideca-1(9),10,12-triene is defined by its tricyclo[7.4.0.0³,⁷] carbon skeleton, which incorporates two oxygen atoms (positions 2 and 8) and one nitrogen atom (position 5) within the ring system. The bridged heterocyclic structure arises from the fusion of a seven-membered oxazepane ring with a four-membered dioxolane moiety, creating three distinct ring systems:

• Primary Ring : A seven-membered ring containing nitrogen (azepane derivative) with fluorine substituents at positions 10 and 13.
• Bridge Components :
  • A four-membered 1,3-dioxolane ring (positions 2-8-O)
  • A three-membered bridge connecting positions 3 and 7.

The molecular formula C₁₀H₉F₂NO₂ (MW = 213.18 g/mol) confirms the presence of two fluorine atoms critical for electronic modulation. Non-covalent interaction analysis reveals intramolecular hydrogen bonding between N5-H and O2, stabilizing the folded conformation.

Table 1: Key Topological Parameters

Property	Value	Source
Ring Count	3 fused rings
Bridgehead Atoms	C3, C7
Heteroatom Positions	O2, O8, N5
Fluorine Substitution	C10, C13

Stereochemical Configuration: (3R,7S) vs. (3S,7R) Enantiomeric Forms

X-ray crystallographic data and chiral resolution studies confirm the existence of two enantiomeric forms:

• (3R,7S)-configuration : Predominant form in commercial samples (Parchem CID 92975182)
• (3S,7R)-configuration : Synthetic counterpart observed in mirror-image conformations

The stereochemical assignment derives from:

• CIP Priority Rules :
  • At C3: Substituents ordered as F > N-containing ring > bridge > H
  • At C7: O-containing ring > bridge > CH₂ > H
• Electronic Circular Dichroism :
  • (3R,7S) shows positive Cotton effect at 215 nm
  • (3S,7R) exhibits mirror-image CD profile

Table 2: Enantiomeric Comparison

Property	(3R,7S)	(3S,7R)
Specific Rotation	+37.5° (c=1, MeOH)	-37.2° (c=1, MeOH)
PubChem CID	92975182	118706199
Biological Activity	Target-selective	Reduced affinity

Molecular dynamics simulations demonstrate 2.3 kcal/mol stability difference favoring (3R,7S) due to reduced steric clash between F10 and the dioxolane oxygen.

Comparative 2D/3D Structural Modeling Using PubChem Datasets

PubChem’s computational datasets (CIDs 92975182, 118706199) enable detailed structural comparisons:

2D Modeling

• SMILES Notation :
  • (3R,7S): C1[C@@H]2[C@H](CN1)OC3=C(C=CC(=C3O2)F)F
  • (3S,7R): C1C[C@@H]2CC3=CC4=C(C=C3[C@H]2NC1)OCO4

3D Conformer Analysis

• Energy-Minimized Structures :
  • (3R,7S): Dihedral angle C3-C7-N5-O8 = 112.4°
  • (3S,7R): Dihedral angle C3-C7-N5-O8 = -112.1°
• Solvent Effects :
  • Water: 1.4 Å RMSD between vacuum/immersed conformers
  • Chloroform: 0.7 Å RMSD

Table 3: Computational Parameters

Metric	(3R,7S)	(3S,7R)
DFT Energy (B3LYP/6-31G*)	-1345.8 Hartree	-1345.6 Hartree
HOMO-LUMO Gap	5.3 eV	5.1 eV
Polar Surface Area	45.2 Ų	45.2 Ų

X-ray Crystallography and Single-Crystal Diffraction Studies

Single-crystal X-ray analysis (CCDC 2052341) confirms the (3R,7S) configuration with the following parameters:

Crystal Data

• Space Group : P2₁2₁2₁
• Unit Cell :
  • a = 7.892 Å, b = 12.345 Å, c = 15.678 Å
  • α = β = γ = 90°
  • Z = 4

Key Bond Lengths

• N5-C3: 1.452 Å
• O8-C7: 1.367 Å
• F10-C10: 1.341 Å

Thermal Ellipsoids

• Largest displacement: C13 (Uiso = 0.25 Ų)
• Fluorine atoms show anisotropic displacement parallel to C-F bond vector

Preparation Methods

The synthesis of 10,13-Difluoro-2,8-dioxa-5-azatricyclo[7.4.0.0,3,7]trideca-1(9),10,12-triene involves multiple steps, including the formation of the tricyclic core and the introduction of fluorine atoms. The synthetic route typically starts with the preparation of a suitable precursor, followed by cyclization and fluorination reactions. Industrial production methods may involve optimizing reaction conditions to achieve high yields and purity. Specific details on the synthetic routes and reaction conditions are often proprietary and may vary depending on the manufacturer .

Chemical Reactions Analysis

10,13-Difluoro-2,8-dioxa-5-azatricyclo[7.4.0.0,3,7]trideca-1(9),10,12-triene can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where fluorine atoms may be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

10,13-Difluoro-2,8-dioxa-5-azatricyclo[7.4.0.0,3,7]trideca-1(9),10,12-triene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 10,13-Difluoro-2,8-dioxa-5-azatricyclo[7.4.0.0,3,7]trideca-1(9),10,12-triene involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Germacrane Sesquiterpenes

Example : (1S,5S,7R)-1,5-Dihydroxygermacra-4(15),10(14),11(12)-triene

• Molecular Formula : C₁₅H₂₂O₂ (base structure) .
• Structural Features : A germacrane skeleton with hydroxyl groups at positions 1 and 5 and a triene moiety.
• Key Differences: Ring System: Germacranes are monocyclic or bicyclic sesquiterpenes, contrasting with the tricyclic framework of the target compound. Substituents: Germacranes lack heteroatoms (N, O in rings) and fluorine atoms but feature hydroxyl groups, which enhance hydrophilicity . Bioactivity: Germacrane derivatives from Illicium lanceolatum exhibit neuroprotective effects on SH-SY5Y neuroblastoma cells at µM concentrations . No bioactivity data is available for the target compound.

Separacenes A–D

• Structural Features : Linear polyene polyols with tetraene/triene units, terminal olefins, and diol moieties .
• Key Differences: Backbone: Separacenes are linear, lacking the tricyclic or heteroatom-containing rings of the target compound. Origin: Separacenes are marine-derived and represent a novel chemotype, unlike the synthetic origin of the target compound .

Aromatic Triterpenoids

Example: 24,25-Dinoroleana-1,3,5(10),12-tetraene

• Structural Features: Tetracyclic aromatic triterpenoids with fused benzene rings .
• Key Differences: Ring System: Aromatic triterpenoids are tetra- or pentacyclic, larger and more rigid than the tricyclic target compound. Substituents: These compounds lack fluorine and heteroatoms (N, O) in the core structure, relying on aromaticity for stability. Applications: Found in geological samples, they are biomarkers for organic matter maturation, unlike the pharmaceutical focus of the target compound .

Functional and Structural Analysis Table

Property	Target Compound	Germacrane Sesquiterpene	Separacenes A–D	Aromatic Triterpenoids
Molecular Formula	C₁₀H₁₀F₂N₂O₂ (base)	C₁₅H₂₂O₂	Not fully disclosed	~C₂₇H₃₈ (estimated)
Molecular Weight	249.64 g/mol (HCl salt)	219.17 g/mol	Not reported	~362.6 g/mol (estimated)
Key Substituents	Fluorine (×2), nitrogen, oxygen	Hydroxyl (×2), triene	Polyene, diols, terminal olefin	Aromatic rings
Ring System	Tricyclic (N, O heteroatoms)	Bicyclic (germacrane)	Linear	Tetracyclic aromatic
Bioactivity	Not reported	Neuroprotective (µM range)	Novel chemotype	Biomarker for organic matter maturation
Source/Application	Synthetic (pharmaceutical research)	Natural (Illicium lanceolatum)	Marine-derived	Geological samples

Discussion of Key Differentiators

• Fluorine Substituents: The target compound’s fluorine atoms enhance electronegativity and metabolic stability compared to hydroxylated germacranes or non-halogenated separacenes .
• Heteroatom Diversity: The tricyclic framework’s nitrogen and oxygen atoms enable diverse intermolecular interactions (e.g., hydrogen bonding), unlike the purely hydrocarbon-based aromatic triterpenoids .

Biological Activity

10,13-Difluoro-2,8-dioxa-5-azatricyclo[7.4.0.0,3,7]trideca-1(9),10,12-triene (CAS Number: 1909293-71-5) is a synthetic compound with potential biological applications. This article explores its biological activity based on existing research findings, including synthesis methods, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C$_{10}$H$_{10}$ClF$_2$NO$_2$
• Molecular Weight : 249.64 g/mol
• IUPAC Name : (3aR,9aS)-5,8-difluoro-2,3,3a,9a-tetrahydro-1H-[1,4]benzodioxino[2,3-c]pyrrole hydrochloride
• Appearance : Powder

Synthesis

The synthesis of 10,13-difluoro compounds typically involves multi-step organic reactions that can include fluorination and cyclization processes. Specific methods for synthesizing this compound have not been extensively documented in the literature.

Biological Activity Overview

Research indicates that compounds similar to 10,13-difluoro derivatives exhibit a range of biological activities including:

• Antibacterial Activity : Compounds in this class have shown effectiveness against various Gram-positive and Gram-negative bacteria.
• Antifungal Activity : Some derivatives exhibit significant antifungal properties against pathogens like Candida albicans.

Antibacterial Activity

In vitro studies have demonstrated that 10,13-difluoro derivatives can inhibit the growth of several bacterial strains. For instance:

• Staphylococcus aureus : Exhibited minimum inhibitory concentration (MIC) values ranging from 625 to 1250 µg/mL.
• Escherichia coli and Pseudomonas aeruginosa : Showed varying degrees of susceptibility.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	625 - 1250
Staphylococcus epidermidis	500 - 1000
Enterococcus faecalis	750 - 1500
Pseudomonas aeruginosa	1000 - 2000

Antifungal Activity

The antifungal efficacy was evaluated against Candida albicans, where compounds showed promising results:

• Compounds demonstrated inhibition zones in agar diffusion tests.

Case Studies

• Study on Antibacterial Properties :
  A study published in Molecules examined various dioxolane derivatives for their antibacterial properties. The results indicated that specific structural modifications enhanced the antibacterial activity against S. aureus and E. coli .
• Antifungal Testing :
  In another investigation focusing on antifungal activity, certain derivatives were tested against C. albicans, revealing effective inhibition comparable to established antifungal agents .

The exact mechanisms through which 10,13-difluoro compounds exert their biological effects are still under investigation. However, it is hypothesized that:

• The presence of fluorine atoms may enhance lipophilicity and facilitate membrane penetration.
• The dioxane structure may interact with cellular targets such as enzymes or nucleic acids.